Cas no 54146-66-6 (2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester
• CAS No: 54146-66-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 355329
• PubChem ID: 20455347
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester
• 2-hydroxyheptyl 2-methylprop-2-enoate
• Methacrylic acid (2-hydroxyheptyl) ester
• 54146-66-6
• SCHEMBL11051294
• DTXSID10607387

• Inchi： 1S/C11H20O3/c1-4-5-6-7-10(12)8-14-11(13)9(2)3/h10,12H,2,4-8H2,1,3H3
• InChI Key： HZLWTIZAQDDERP-UHFFFAOYSA-N
• SMILES： OC(COC(C(=C)C)=O)CCCCC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53